Cas no 51552-53-5 (21-methyl-5,10,15,20-tetraphenylporphyrin)

• Product Name: 21-methyl-5,10,15,20-tetraphenylporphyrin
• CAS No: 51552-53-5
• MF: C₄₅H₃₂N₄
• MW: 628.762390136719
• CID: 1573105
• Update Time: 2024-08-24

21-methyl-5,10,15,20-tetraphenylporphyrin Chemical and Physical Properties

Names and Identifiers

• 21-methyl-5,10,15,20-tetraphenylporphyrin
• 21H,23H-porphine, 21-methyl-5,10,15,20-tetraphenyl-
• N-Methyltetraphenylporphyrin

• Inchi： 1S/C45H32N4/c1-49-40-28-29-41(49)45(33-20-12-5-13-21-33)39-27-25-37(48-39)43(31-16-8-3-9-17-31)35-23-22-34(46-35)42(30-14-6-2-7-15-30)36-24-26-38(47-36)44(40)32-18-10-4-11-19-32/h2-29,46H,1H3/b42-34-,42-36-,43-35-,43-37-,44-38-,44-40-,45-39-,45-41-
• InChI Key： REOVXJGGACYFFT-BQLHLCMASA-N
• SMILES： C1(C2=CC=CC=C2)=C2N=C(C(C3=CC=CC=C3)=C3NC(=C(C4=CC=CC=C4)C4=NC(=C(C5=CC=CC=C5)C5N(C)C1=CC=5)C=C4)C=C3)C=C2 |c:18,t:7,21,32|

Computed Properties

• Exact Mass: 628.26296

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• PSA: 41.68